Cas no 2034238-66-7 (N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• CAS No: 2034238-66-7
• MF: C₂₄H₂₇N₃O₃
• MW: 405.48948597908
• CID: 5348280
• Update Time: 2025-07-09

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide
• N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

• Inchi： 1S/C24H27N3O3/c1-29-20-8-4-2-6-18(20)24(12-13-24)22(28)25-16-17-10-14-27(15-11-17)23-26-19-7-3-5-9-21(19)30-23/h2-9,17H,10-16H2,1H3,(H,25,28)
• InChI Key： GOKSBFPPGLOSJQ-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2OC)CC1)NCC1CCN(C2=NC3C=CC=CC=3O2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 603
• XLogP3: 4.2
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide: A Comprehensive Overview

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2034238-66-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as benzoxazoles, which are widely studied for their diverse biological activities, including anti-inflammatory, anticonvulsant, and neuroprotective properties.

The chemical structure of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is characterized by a cyclopropane ring attached to a methoxyphenyl group and a piperidine moiety substituted with a benzoxazole ring. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California found that this compound can effectively protect neurons from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide has also been evaluated in preclinical studies. Results indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Moreover, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural diversity and biological activities of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide have prompted researchers to explore its potential in combination therapies. For example, combining this compound with existing anti-inflammatory drugs or neuroprotective agents may enhance therapeutic efficacy while reducing side effects. This approach is particularly relevant in the context of complex diseases where multiple pathophysiological mechanisms are involved.

In conclusion, N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2034238-66-7) represents a promising candidate for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field of medicinal chemistry.